![molecular formula C6H14ClNO B6246437 methyl[2-(prop-2-en-1-yloxy)ethyl]amine hydrochloride CAS No. 2408964-61-2](/img/no-structure.png)
methyl[2-(prop-2-en-1-yloxy)ethyl]amine hydrochloride
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| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl[2-(prop-2-en-1-yloxy)ethyl]amine hydrochloride involves the reaction of propylene oxide with allylamine to form 2-(prop-2-en-1-yloxy)ethylamine, which is then methylated using methyl iodide to form methyl[2-(prop-2-en-1-yloxy)ethyl]amine. The final step involves the reaction of the amine with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Propylene oxide", "Allylamine", "Methyl iodide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Propylene oxide is reacted with allylamine in the presence of a catalyst such as potassium hydroxide to form 2-(prop-2-en-1-yloxy)ethylamine.", "Step 2: 2-(prop-2-en-1-yloxy)ethylamine is then methylated using methyl iodide in the presence of a base such as sodium hydroxide to form methyl[2-(prop-2-en-1-yloxy)ethyl]amine.", "Step 3: Methyl[2-(prop-2-en-1-yloxy)ethyl]amine is then reacted with hydrochloric acid to form the hydrochloride salt of the compound, methyl[2-(prop-2-en-1-yloxy)ethyl]amine hydrochloride." ] } | |
CAS RN |
2408964-61-2 |
Product Name |
methyl[2-(prop-2-en-1-yloxy)ethyl]amine hydrochloride |
Molecular Formula |
C6H14ClNO |
Molecular Weight |
151.6 |
Purity |
95 |
Origin of Product |
United States |
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